Cas no 2248346-27-0 (Tert-butyl 4,4-dimethylpiperidine-3-carboxylate)

• Product Name: Tert-butyl 4,4-dimethylpiperidine-3-carboxylate
• CAS No: 2248346-27-0
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 6547818
• PubChem ID: 137939102
• Update Time: 2025-06-10

Tert-butyl 4,4-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4,4-dimethylpiperidine-3-carboxylate
• 2248346-27-0
• EN300-3913397

• Inchi： 1S/C12H23NO2/c1-11(2,3)15-10(14)9-8-13-7-6-12(9,4)5/h9,13H,6-8H2,1-5H3
• InChI Key： GGDQSZHLBYAOFB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1CNCCC1(C)C)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.3Ų

Additional information on Tert-butyl 4,4-dimethylpiperidine-3-carboxylate

Tert-butyl 4,4-dimethylpiperidine-3-carboxylate (CAS No. 2248346-27-0): A Comprehensive Overview

Tert-butyl 4,4-dimethylpiperidine-3-carboxylate, identified by its CAS number 2248346-27-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of piperidine derivatives, which are widely recognized for their diverse biological activities and applications in drug development. The unique structural features of Tert-butyl 4,4-dimethylpiperidine-3-carboxylate make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Tert-butyl 4,4-dimethylpiperidine-3-carboxylate consists of a piperidine ring substituted with a tert-butyl group at the 3-position and two methyl groups at the 4-position. This configuration imparts specific steric and electronic properties that are highly beneficial in medicinal chemistry. The presence of the tert-butyl group enhances the lipophilicity of the molecule, making it more soluble in organic solvents and facilitating its incorporation into various synthetic pathways.

In recent years, there has been growing interest in the development of novel therapeutic agents based on piperidine derivatives. Tert-butyl 4,4-dimethylpiperidine-3-carboxylate has emerged as a key building block in the synthesis of small-molecule drugs targeting various diseases, including neurological disorders, infectious diseases, and cancer. Its versatility in chemical modifications allows for the creation of a wide range of analogs with tailored biological activities.

One of the most compelling applications of Tert-butyl 4,4-dimethylpiperidine-3-carboxylate is in the field of central nervous system (CNS) drug discovery. Piperidine derivatives have shown promise as ligands for neurotransmitter receptors and ion channels, making them potential candidates for treating conditions such as depression, anxiety, and neurodegenerative diseases. The structural motif of Tert-butyl 4,4-dimethylpiperidine-3-carboxylate is particularly well-suited for interacting with these targets due to its ability to mimic natural neurotransmitters and modulate receptor activity.

Recent advancements in computational chemistry have further highlighted the importance of Tert-butyl 4,4-dimethylpiperidine-3-carboxylate in drug design. Molecular modeling studies have demonstrated that this compound can effectively bind to specific pockets on target proteins, thereby inhibiting their function or modulating their activity. These insights have guided the development of novel drug candidates with improved pharmacokinetic properties and reduced side effects.

The synthesis of Tert-butyl 4,4-dimethylpiperidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The tert-butylation and methylation steps are critical in establishing the desired substitution pattern on the piperidine ring. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to achieve high yields and enantioselectivity in these processes.

In addition to its pharmaceutical applications, Tert-butyl 4,4-dimethylpiperidine-3-carboxylate has found utility in agrochemical research. Derivatives of this compound have been investigated as potential leads for developing new pesticides and herbicides. Their ability to interact with biological targets in pests while maintaining low toxicity to non-target organisms makes them attractive candidates for sustainable agricultural practices.

The future prospects for Tert-butyl 4,4-dimethylpiperidine-3-carboxylate are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. Innovations in synthetic chemistry and biocatalysis are expected to further enhance the accessibility and efficiency of producing this valuable compound. As our understanding of its biological properties continues to grow, new therapeutic opportunities are likely to emerge.

In conclusion, Tert-butyl 4,4-dimethylpiperidine-3-carboxylate (CAS No. 2248346-27-0) is a versatile compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it a cornerstone in modern drug development efforts. As research progresses, we can anticipate even more innovative applications for this remarkable molecule.